![molecular formula C8H13ClN2 B2767713 6-Azaspiro[3.4]octane-8-carbonitrile;hydrochloride CAS No. 2361636-59-9](/img/structure/B2767713.png)
6-Azaspiro[3.4]octane-8-carbonitrile;hydrochloride
Overview
Description
6-Azaspiro[3.4]octane-8-carbonitrile hydrochloride is a chemical compound with the CAS Number: 2361636-59-9 . It has a molecular weight of 172.66 . The IUPAC name for this compound is 6-azaspiro [3.4]octane-8-carbonitrile hydrochloride .
Physical And Chemical Properties Analysis
The physical form of 6-Azaspiro[3.4]octane-8-carbonitrile hydrochloride is a powder . It has a predicted boiling point of 277.0±33.0 °C and a predicted density of 1.08±0.1 g/cm3 . The compound has a predicted pKa of 8.96±0.40 .Scientific Research Applications
Pharmaceutical Research
This compound is utilized in the synthesis of various pharmaceutical agents. Its structure is integral in the development of drugs that target central nervous system disorders due to its ability to cross the blood-brain barrier. The hydrochloride salt form enhances its solubility, making it suitable for drug formulation .
Material Science
In material science, the compound’s unique spirocyclic structure is explored for creating novel polymeric materials. These materials could potentially exhibit enhanced durability and flexibility, which are valuable properties for industrial applications .
Chemical Synthesis
As a building block in chemical synthesis, “6-Azaspiro[3.4]octane-8-carbonitrile;hydrochloride” is used to introduce the azaspiro moiety into more complex molecules, which can lead to the discovery of new chemical entities with potential therapeutic effects .
Analytical Chemistry
In analytical chemistry, this compound can serve as a reference standard due to its well-defined structure and properties. It aids in the calibration of instruments and ensures the accuracy of analytical methods .
Toxicology
The compound’s role in toxicology studies is significant. It can be used to assess the metabolic pathways and potential toxicity of spirocyclic compounds, which is crucial for drug safety evaluations .
Cancer Research
Research into N-nitrosamine impurities, which are linked to cancer, involves this compound. It helps in understanding the formation and mitigation of these impurities in drug production, which is vital for developing safer pharmaceuticals .
Environmental Science
In environmental science, the compound’s degradation products and their environmental impact are studied. This research is essential for assessing the ecological safety of chemicals released into the environment .
Biochemistry
Lastly, in biochemistry, the compound is examined for its interaction with biological macromolecules. This helps in elucidating the mechanisms of action for drugs and in designing molecules with specific biological activities .
Safety and Hazards
The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 . For detailed safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) .
properties
IUPAC Name |
6-azaspiro[3.4]octane-8-carbonitrile;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2.ClH/c9-4-7-5-10-6-8(7)2-1-3-8;/h7,10H,1-3,5-6H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSGMIFBSQQSTQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CNCC2C#N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Azaspiro[3.4]octane-8-carbonitrile;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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